Cas no 30082-64-5 (4H-1,2,4-Triazol-4-amine, N-[(4-chlorophenyl)methylene]-3,5-diphenyl-)

• Product Name: 4H-1,2,4-Triazol-4-amine, N-[(4-chlorophenyl)methylene]-3,5-diphenyl-
• CAS No: 30082-64-5
• MF: C₂₁H₁₅ClN₄
• MW: 358.82360291481
• CID: 1444016
• Update Time: 2024-08-25

4H-1,2,4-Triazol-4-amine, N-[(4-chlorophenyl)methylene]-3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazol-4-amine, N-[(4-chlorophenyl)methylene]-3,5-diphenyl-

• Inchi： 1S/C21H15ClN4/c22-19-13-11-16(12-14-19)15-23-26-20(17-7-3-1-4-8-17)24-25-21(26)18-9-5-2-6-10-18/h1-15H
• InChI Key： PSVNMLBQRSOXCP-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC=C2)N(N=CC2=CC=C(Cl)C=C2)C(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 358.09875

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Melting Point: 230-231 °C(Solv: ethanol (64-17-5))
• Boiling Point: 561.8±52.0 °C(Predicted)
• PSA: 43.07
• pka: 2.11±0.10(Predicted)